![molecular formula C15H16N2O B7515566 N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide](/img/structure/B7515566.png)
N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide, also known as CX546, is a compound that belongs to the family of AMPA receptor positive allosteric modulators. It has been extensively studied for its potential use in treating various neurological disorders, including Alzheimer's disease, schizophrenia, and depression.
Mechanism of Action
N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide works by binding to the AMPA receptor and modulating its activity. The AMPA receptor is a type of glutamate receptor that is involved in the transmission of signals between neurons. By modulating the activity of the AMPA receptor, this compound enhances the transmission of signals between neurons, which leads to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For instance, it has been shown to increase the release of acetylcholine, which is a neurotransmitter that is involved in learning and memory. It has also been shown to increase the release of dopamine, which is a neurotransmitter that is involved in motivation and reward.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide is that it has a high degree of selectivity for the AMPA receptor, which means that it does not have significant effects on other neurotransmitter systems. Additionally, this compound has been shown to have a good safety profile in animal studies. However, one limitation of this compound is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are a number of future directions for research on N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide. One potential direction is to investigate its potential use in treating other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research could be done to optimize the dosing and administration of this compound in order to maximize its efficacy and minimize any potential side effects. Finally, research could be done to develop more potent and selective AMPA receptor modulators that could have even greater therapeutic potential.
Synthesis Methods
The synthesis of N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide involves the reaction of 4-(cyanomethyl)benzylamine with cyclohex-3-ene-1-carboxylic acid, which is then followed by a series of purification steps. The yield of the synthesis process is generally high, which makes it a cost-effective method for producing this compound.
Scientific Research Applications
N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide has been extensively studied for its potential use in treating various neurological disorders. For instance, it has been shown to enhance cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to improve working memory and attention in healthy human volunteers. Additionally, this compound has been studied for its potential use in treating schizophrenia, where it has been shown to improve cognitive function and reduce negative symptoms.
properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]cyclohex-3-ene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c16-11-10-12-6-8-14(9-7-12)17-15(18)13-4-2-1-3-5-13/h1-2,6-9,13H,3-5,10H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIJUNBMNFVERKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)NC2=CC=C(C=C2)CC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.